Cas no 1565316-12-2 (1-ethyl-5-ethynyl-1H-imidazole)

1-Ethyl-5-ethynyl-1H-imidazole is a versatile heterocyclic compound featuring an imidazole core substituted with an ethyl group at the 1-position and an ethynyl group at the 5-position. This structure imparts reactivity suitable for applications in organic synthesis, particularly in click chemistry and cross-coupling reactions. The ethynyl group enables efficient participation in cycloaddition reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), while the imidazole ring offers coordination potential in metal-ligand interactions. Its stability and functional group compatibility make it valuable for constructing complex molecular architectures in pharmaceuticals, agrochemicals, and materials science. The compound is typically handled under inert conditions to preserve its reactivity.
1-ethyl-5-ethynyl-1H-imidazole structure
1565316-12-2 structure
Product Name:1-ethyl-5-ethynyl-1H-imidazole
CAS No:1565316-12-2
MF:C7H8N2
MW:120.151821136475
CID:6018547
PubChem ID:104276768
Update Time:2025-06-09

1-ethyl-5-ethynyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-5-ethynyl-1H-imidazole
    • EN300-1857172
    • 1565316-12-2
    • Inchi: 1S/C7H8N2/c1-3-7-5-8-6-9(7)4-2/h1,5-6H,4H2,2H3
    • InChI Key: YBFFWXWDNUMCEQ-UHFFFAOYSA-N
    • SMILES: C1N(CC)C(C#C)=CN=1

Computed Properties

  • Exact Mass: 120.068748264g/mol
  • Monoisotopic Mass: 120.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Density: 0.92±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 259.0±13.0 °C(Predicted)
  • pka: 5.03±0.13(Predicted)

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Additional information on 1-ethyl-5-ethynyl-1H-imidazole

1-Ethyl-5-Ethynyl-1H-Imidazole (CAS No. 1565316-12-2)

1-Ethyl-5-Ethynyl-1H-Imidazole, also known by its CAS registry number 1565316-12-2, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the imidazole family, a class of five-membered aromatic rings containing two nitrogen atoms. The presence of an ethyl group at position 1 and an ethynyl group at position 5 imparts unique electronic and structural properties to this molecule, making it a subject of interest in both academic and industrial research.

The synthesis of 1-Ethyl-5-Ethynyl-1H-Imidazole involves a combination of nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity, which is essential for its application in sensitive chemical systems. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate the coupling reactions, ensuring better yield and selectivity.

In terms of applications, 1-Ethyl-5-Ethynyl-1H-Imidazole has shown promise in the development of advanced materials, particularly in the field of coordination polymers and metal-organic frameworks (MOFs). The imidazole moiety acts as a versatile ligand due to its ability to coordinate with metal ions through both nitrogen atoms. The ethynyl group further enhances the ligand's ability to form extended networks, leading to materials with high surface area and porosity. These properties make such compounds ideal candidates for gas storage, catalysis, and sensing applications.

Recent studies have also highlighted the potential of 1-Ethyl-5-Ethynyl-1H-Imidazole in medicinal chemistry. The compound's ability to act as a bioisostere for other nitrogen-containing heterocycles has led to its investigation as a scaffold for drug design. Its electronic properties and structural flexibility make it suitable for targeting various biological pathways, including enzyme inhibition and receptor modulation. Preclinical studies have demonstrated moderate activity against certain enzymes, suggesting further exploration in therapeutic development.

The electronic properties of 1-Ethyl-5-Ethynyl-1H-Imidazole have also been leveraged in the field of optoelectronics. Its conjugated system allows for efficient charge transport, making it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have incorporated this compound into polymer blends to enhance their optical and electrical properties, contributing to the development of more efficient energy conversion systems.

In conclusion, 1-Ethyl-5-Ethynyl-1H-Imidazole (CAS No. 1565316-12-2) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables its use in materials science, medicinal chemistry, and optoelectronics, among other fields. As research continues to uncover new synthetic methods and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.

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